Cas no 631888-35-2 (1-(4-chlorophenyl)-2-2-(diethylamino)ethyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(4-chlorophenyl)-2-2-(diethylamino)ethyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 631888-35-2
• MF: C₂₅H₂₇ClN₂O₃
• MW: 438.946485757828
• CID: 6174523
• PubChem ID: 4705418
• Update Time: 2025-07-01

1-(4-chlorophenyl)-2-2-(diethylamino)ethyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-2-(diethylamino)ethyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• AKOS016113712
• F3227-0826
• 1-(4-chlorophenyl)-2-(2-(diethylamino)ethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 631888-35-2
• 1-(4-CHLOROPHENYL)-2-[2-(DIETHYLAMINO)ETHYL]-6,7-DIMETHYL-1H-CHROMENO[2,3-C]PYRROLE-3,9-DIONE
• AKOS002317070

• Inchi： 1S/C25H27ClN2O3/c1-5-27(6-2)11-12-28-22(17-7-9-18(26)10-8-17)21-23(29)19-13-15(3)16(4)14-20(19)31-24(21)25(28)30/h7-10,13-14,22H,5-6,11-12H2,1-4H3
• InChI Key： TXNLJIPEVXQBFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C(C3C=C(C)C(C)=CC=3OC=2C(N1CCN(CC)CC)=O)=O

Computed Properties

• Exact Mass: 438.1710204g/mol
• Monoisotopic Mass: 438.1710204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1-(4-chlorophenyl)-2-2-(diethylamino)ethyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to 1-(4-chlorophenyl)-2-2-(diethylamino)ethyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS No. 631888-35-2)

1-(4-chlorophenyl)-2-2-(diethylamino)ethyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the chromeno-cypyrrone class of heterocycles, which are known for their diverse biological activities and potential therapeutic applications. The compound’s unique scaffold, featuring a 4-chlorophenyl group and a diethylamino side chain attached to a chromeno-cypyrrone core, positions it as a promising candidate for further investigation in drug discovery and development.

The CAS No. 631888-35-2 identifier is a unique numerical code assigned to this specific chemical entity, ensuring precise identification and differentiation from other compounds in scientific literature and databases. The presence of multiple functional groups—such as the electron-withdrawing 4-chlorophenyl moiety and the electron-donating diethylamino group—imparts distinct electronic properties to the molecule, which may influence its interactions with biological targets. This balance of functionality makes it an intriguing subject for studying structure-activity relationships (SAR) and developing novel pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such complex molecules with greater accuracy. The chromeno-cypyrrone scaffold has been associated with various pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. In particular, derivatives of this class have shown promise in modulating enzyme activity and inhibiting key signaling pathways involved in diseases like cancer and neurodegeneration. The 1-(4-chlorophenyl)-2-2-(diethylamino)ethyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione structure may exhibit similar or even enhanced biological effects due to its tailored chemical composition.

The diethylamino substituent is particularly noteworthy as it introduces basicity to the molecule, which could facilitate interactions with acidic biological targets such as enzymes or receptors. This feature is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the 4-chlorophenyl group can participate in π-stacking interactions or hydrogen bonding depending on the molecular environment, further influencing the compound’s binding mode to biological targets. These interactions are critical for determining the compound’s efficacy and selectivity in vivo.

In vitro studies have begun to explore the potential of this compound as a lead molecule for therapeutic intervention. Initial assays have suggested that it may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For instance, preliminary data indicate that derivatives of chromeno-cypyrrone can modulate kinases or phosphodiesterases involved in cell proliferation and apoptosis. While these findings are promising, further research is needed to validate these effects and assess potential off-target interactions.

The synthesis of 1-(4-chlorophenyl)-2-2-(diethylamino)ethyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions and functional group transformations are typically employed to construct the chromeno-cypyrrone core. Advanced synthetic methodologies such as transition-metal catalysis or asymmetric synthesis may be utilized to improve yield and enantioselectivity where necessary. The development of efficient synthetic strategies is essential for scaling up production and conducting comprehensive biological evaluations.

As research in medicinal chemistry continues to evolve，the integration of artificial intelligence (AI) tools has revolutionized the process of identifying promising drug candidates. Machine learning algorithms can analyze large datasets containing structural information and biological activity data to predict novel molecular scaffolds with desired properties. The 1-(4-chlorophenyl)-2-2-(diethylamino)ethyl-6，7-dimethyl-lH，2H，3H，9H-chromeno 2，3-cpyrrole 3，9-dione structure exemplifies how computational approaches can guide experimental design by highlighting its potential pharmacological relevance.

The chromeno-cypyrrone scaffold has also been explored for its photophysical properties，making it relevant beyond traditional pharmaceutical applications。For instance，these heterocycles have been investigated as components in organic light-emitting diodes (OLEDs) or as photosensitizers for photodynamic therapy (PDT). The presence of conjugated systems within the chromeno-cypyrrone core allows for tunable absorption and emission characteristics，which are advantageous for optoelectronic devices or light-based therapies。The 4-chlorophenyl group may further influence these properties by altering electronic delocalization within the molecule。

In conclusion,1-(4-chlorophenyl)- 2 - 2 - ( di ethyl am ine ) eth yl - 6 ， 7 - dim eth yl - l H ， 2 H ， 3 H ， 9 H - chromeno 2 ， 3 - cpyrrole - 3 ， 9 - dione ( CAS No . 631888 - 35 - 2 ) represents a structurally intricate compound with significant potential in pharmaceutical research . Its unique combination of functional groups ， coupled with promising preliminary biological data ， makes it an attractive candidate for further investigation . As our understanding of molecular interactions advances through interdisciplinary approaches , compounds like this one will continue to play a crucial role in discovering novel therapeutic agents .